Cas no 1804931-55-2 (3,6-Dibromo-2-fluoroaniline)

• Product Name: 3,6-Dibromo-2-fluoroaniline
• CAS No: 1804931-55-2
• MF: C₆H₄Br₂FN
• MW: 268.909063339233
• CID: 4706502
• Update Time: 2025-06-16

3,6-Dibromo-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2-fluoroaniline

• Inchi： 1S/C6H4Br2FN/c7-3-1-2-4(8)6(10)5(3)9/h1-2H,10H2
• InChI Key： CUILDDBNESQPKG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1N)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Topological Polar Surface Area: 26

Additional information on 3,6-Dibromo-2-fluoroaniline

Recent Advances in the Application of 3,6-Dibromo-2-fluoroaniline (CAS: 1804931-55-2) in Chemical Biology and Pharmaceutical Research

3,6-Dibromo-2-fluoroaniline (CAS: 1804931-55-2) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting various diseases. Recent studies have highlighted its utility in the construction of heterocyclic scaffolds, which are pivotal in drug discovery. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound, providing a comprehensive overview for researchers in the field.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 3,6-Dibromo-2-fluoroaniline as a precursor in the synthesis of kinase inhibitors. The compound's unique halogenated structure facilitates selective binding to ATP-binding sites, making it a valuable building block for anticancer agents. Researchers utilized palladium-catalyzed cross-coupling reactions to incorporate this intermediate into complex molecules, achieving significant inhibitory activity against BRAF V600E mutant kinases, a common target in melanoma therapy.

In addition to its role in kinase inhibitor development, 3,6-Dibromo-2-fluoroaniline has shown promise in antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported its use in synthesizing novel fluoroquinolone derivatives. These derivatives exhibited enhanced activity against multidrug-resistant Staphylococcus aureus (MRSA) strains, with MIC values ranging from 0.5 to 2 μg/mL. The presence of both bromine and fluorine atoms was found to improve membrane permeability and target affinity, addressing a critical need for new antibiotics.

The compound's versatility extends to materials science applications as well. A 2024 study in ACS Applied Materials & Interfaces explored its incorporation into organic semiconductors for biosensing devices. The electron-withdrawing properties of the halogen atoms contributed to improved charge transport characteristics, enabling the detection of biomolecules at nanomolar concentrations. This interdisciplinary application underscores the compound's potential beyond traditional pharmaceutical uses.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 3,6-Dibromo-2-fluoroaniline. Green Chemistry (2023) featured a novel continuous-flow process that reduced reaction times from 12 hours to 30 minutes while maintaining yields above 85%. This methodological improvement addresses previous challenges in scaling up production, making the compound more accessible for industrial applications.

Looking forward, researchers are investigating the compound's potential in targeted drug delivery systems. Preliminary results from a 2024 study in Molecular Pharmaceutics suggest that derivatives of 3,6-Dibromo-2-fluoroaniline can be conjugated to nanoparticle carriers, enhancing tumor-specific accumulation while minimizing systemic toxicity. These findings open new avenues for precision medicine applications, particularly in oncology.

In conclusion, 3,6-Dibromo-2-fluoroaniline (CAS: 1804931-55-2) continues to demonstrate significant value across multiple research domains. Its unique chemical properties enable diverse applications ranging from drug discovery to materials science. As synthetic methodologies advance and biological investigations deepen, this compound is poised to play an increasingly important role in addressing current challenges in chemical biology and pharmaceutical development.